Cas no 1259489-90-1 (tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• CAS No: 1259489-90-1
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• MDL: MFCD18325172
• CID: 1073351
• PubChem ID: 56962137
• Update Time: 2025-07-16

tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid tert-butyl ester
• FT-0685986
• PB13821
• R035
• RP07704
• Y7330
• tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• A852847
• MFCD18325172
• 3-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid, 1,1-dimethylethyl ester
• W-205232
• 9-Boc-3-oxa-9-azaspiro[5.5]undecane
• tert-butyl3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• SY098682
• 1259489-90-1
• AS-33867
• 3-Oxa-9-azaspiro[5.5]undecane-9-carboxylic acid tert-butyl ester 95+%
• AKOS015950431
• CS-0053988
• J-512984
• DTXSID80719148
• SCHEMBL25274705
• DB-366570
• 3-Oxa-9-azaspiro[5.5]undecan-9-carboxylic acid tert-butyl ester

• MDL： MFCD18325172
• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(16)15-8-4-14(5-9-15)6-10-17-11-7-14/h4-11H2,1-3H3
• InChI Key： OAPWGOWNVFTFPJ-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 350.7±42.0 °C at 760 mmHg
• Flash Point: 165.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Introduction to Tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 1259489-90-1)

Tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate, identified by its CAS number 1259489-90-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This spirocyclic compound features a fused oxazole and azacycloalkane core, with a tert-butyl ester group at the carboxyl position, making it a versatile intermediate for the synthesis of biologically active molecules.

The molecular architecture of tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate contributes to its remarkable chemical stability and reactivity, which are highly valued in drug discovery and development. The spirocyclic framework imparts rigidity to the molecule, enhancing its binding affinity to biological targets, while the presence of both oxygen and nitrogen heteroatoms allows for diverse functionalization strategies. These characteristics make it an attractive scaffold for designing novel therapeutic agents targeting various diseases.

In recent years, spirocyclic compounds have emerged as a promising class of pharmacophores due to their ability to mimic natural product scaffolds and exhibit high selectivity in biological assays. The 3-oxa-9-azaspiro[5.5]undecane core has been extensively studied for its potential in modulating enzyme activity and receptor interactions. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression, as well as in modulating neurotransmitter receptors associated with neurological disorders.

The tert-butyl ester functionality in tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate serves multiple purposes in synthetic chemistry. It provides a handle for further derivatization via hydrolysis or transesterification, allowing chemists to introduce diverse substituents and optimize pharmacokinetic properties. Additionally, the tert-butyl group enhances lipophilicity, which can be crucial for drug absorption and distribution within the body.

Recent advancements in computational chemistry have enabled the rational design of spirocyclic compounds like tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate by predicting their binding modes to target proteins. Molecular docking studies have revealed that this compound can interact with key residues in enzyme active sites, suggesting its potential as a lead compound for drug development. Furthermore, virtual screening techniques have identified analogs of this scaffold that exhibit enhanced potency and selectivity against specific disease-related targets.

The synthesis of tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group manipulations to introduce the oxazole and ester moieties. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In the realm of medicinal biology, tert-butyl 3-oxa-9-azaspiro[5.5]undecane-9-carboxylate has been explored as a precursor for bioactive molecules with therapeutic potential. For example, researchers have synthesized analogs of this compound that exhibit inhibitory effects on protein-protein interactions relevant to inflammatory diseases. The ability to fine-tune the structure while maintaining biological activity underscores the versatility of this scaffold.

The pharmaceutical industry has recognized the importance of spirocyclic compounds like tert-butyl 3-oxa-9 azaspiro[5.5]undecane - 9 - carboxylate (CAS No. 1259489 - 90 - 1) due to their unique chemical properties and biological relevance. Companies are investing heavily in research programs aimed at developing novel spirocyclic-based drugs that address unmet medical needs. Collaborative efforts between academia and industry are accelerating the discovery pipeline, leading to promising candidates entering clinical trials.

Future directions in the study of tert-butyl 3-oxa - 9 - azaspiro[5 . 5 ] undecane - 9 - carboxylate include exploring its role in modulating ion channels and receptors associated with neurological disorders such as epilepsy and Alzheimer's disease. Additionally, investigating its potential as an anti-inflammatory agent or immunomodulator could open new therapeutic avenues. The growing body of evidence supporting the biological activity of spirocyclic compounds ensures that research into this class will continue to flourish.